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An In-depth Examination of 5-Aminoimidazole-4-Carboxamide Ribonucleotide as a Key
Metabolic Intermediate

Introduction

5-Aminoimidazole-4-carboxamide ribonucleotide (AICAR), also known as ZMP, is a naturally
occurring monophosphorylated nucleotide that serves as a crucial intermediate in the de novo
purine biosynthesis pathway.[1] Beyond its fundamental role in nucleotide metabolism, AICAR
has garnered significant attention in the scientific community for its pharmacological activity,
primarily as an activator of AMP-activated protein kinase (AMPK), a master regulator of cellular
energy homeostasis.[2][3] This technical guide provides a comprehensive overview of the
natural occurrence of AICAR, its metabolic pathways, physiological concentrations, and the
experimental methodologies used for its study. This document is intended for researchers,
scientists, and drug development professionals.

Metabolic Pathways Involving AICAR

AICAR is a key metabolite in the conserved pathway for de novo purine biosynthesis, present
in all organisms.[1] It is also involved in the histidine biosynthesis pathway in microorganisms.

[1]
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The de novo synthesis of purine nucleotides is a fundamental metabolic pathway that builds
purine rings from simpler precursors. AICAR is the second to last intermediate in the formation
of inosine monophosphate (IMP), the precursor for both adenosine monophosphate (AMP) and
guanosine monophosphate (GMP).

The key steps involving AICAR are:

o Synthesis of AICAR: AICAR is synthesized from succinyl-AICAR (SAICAR) by the enzyme
adenylosuccinate lyase (ADSL).[1]

o Conversion to FAICAR: AICAR is then formylated by AICAR formyltransferase (ATIC) to
produce 5-formamidoimidazole-4-carboxamide ribotide (FAICAR).[4]

o IMP Cyclization: Finally, IMP cyclohydrolase, the second enzymatic activity of the
bifunctional protein ATIC, catalyzes the cyclization of FAICAR to form IMP.[4]

A diagram of the de novo purine biosynthesis pathway highlighting the position of AICAR is
presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b13844515?utm_src=pdf-custom-synthesis
https://www.wada-ama.org/en/resources/scientific-research/aicar-determination-aicar-ribotide-red-blood-cells-long-term-marker
https://www.wada-ama.org/en/resources/scientific-research/aicar-determination-aicar-ribotide-red-blood-cells-long-term-marker
https://pubmed.ncbi.nlm.nih.gov/23828211/
https://pubmed.ncbi.nlm.nih.gov/23828211/
https://pubmed.ncbi.nlm.nih.gov/20225061/
https://pubmed.ncbi.nlm.nih.gov/20225061/
https://pubs.rsc.org/en/content/articlehtml/2024/ra/d4ra02878c
https://pubs.rsc.org/en/content/articlehtml/2024/ra/d4ra02878c
https://www.benchchem.com/product/b13844515#natural-occurrence-of-aicar-as-a-metabolic-intermediate
https://www.benchchem.com/product/b13844515#natural-occurrence-of-aicar-as-a-metabolic-intermediate
https://www.benchchem.com/product/b13844515#natural-occurrence-of-aicar-as-a-metabolic-intermediate
https://www.benchchem.com/product/b13844515#natural-occurrence-of-aicar-as-a-metabolic-intermediate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13844515?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13844515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13844515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

